Cas no 921927-99-3 (4-Thiazolecarboxylic acid, 2-(dimethoxymethyl)-, methyl ester)

4-Thiazolecarboxylic acid, 2-(dimethoxymethyl)-, methyl ester Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 2-(dimethoxymethyl)-, methyl ester
• methyl 2-(dimethoxymethyl)-1,3-thiazole-4-carboxylate
• BP-20365
• SCHEMBL22120789
• 921927-99-3
• DTXSID50704864
• methyl 2-(dimethoxymethyl)thiazole-4-carboxylate
• +Expand

• InChIKey： XLOVIYHHLAAFFF-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H11NO4S/c1-11-7(10)5-4-14-6(9-5)8(12-2)13-3/h4,8H,1-3H3
• SMILES： COC(c1nc(cs1)C(=O)OC)OC

Computed Properties

• Exact Mass: 217.04087901g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 217.04087901g/mol
• Heavy Atom Count: 14
• Complexity: 198
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 85.9Ų

Experimental Properties

• Boiling Point: 265.4±35.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 114.3±25.9 °C
• Density: 1.3±0.1 g/cm3